Cas no 102489-61-2 (Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1))

Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) structure
102489-61-2 structure
Product Name:Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
CAS No:102489-61-2
MF:C15H25ClN2OS
MW:316.889801740646
CID:151145
PubChem ID:59392
Update Time:2025-04-19

Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
    • diethyl-[2-[(2-methylphenyl)carbamoylmethylsulfanyl]ethyl]azanium chlo ride
    • diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium,chloride
    • 2-(2-(Diethylamino)ethyl)thio-o-acetotoluidide hydrochloride
    • AC1L1R3K
    • AC1Q1SFL
    • ACMC-1CE0F
    • AG-D-11598
    • C 4924
    • CTK4A1128
    • o-ACETOTOLUIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)THIO-, HYDROCHLORIDE
    • Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, monohydrochloride (9CI)
    • diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azaniumchloride
    • diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium;chloride
    • 102489-61-2
    • Inchi: 1S/C15H24N2OS.ClH/c1-4-17(5-2)10-11-19-12-15(18)16-14-9-7-6-8-13(14)3;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
    • InChI Key: XDYQRFIMJNNIMJ-UHFFFAOYSA-N
    • SMILES: [Cl-].S(CC(NC1C=CC=CC=1C)=O)CC[NH+](CC)CC

Computed Properties

  • Exact Mass: 290.9421
  • Monoisotopic Mass: 316.1376123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 257
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8Ų

Experimental Properties

  • PSA: 37.07

Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Security Information

Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Related Literature

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